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Documented Plant Sources of 3-O-Methylellagic Acid

The following table lists plant species from which 3-O-Methylellagic acid or its derivatives have been

successfully isolated, along with the specific plant parts used.

Plant Species
Plant Part
Used

Specific Compound Isolated

Geum urbanum L.
[1]

Roots & Aerial

Parts

3-O-Methylellagic acid-4-O-β-d-glucopyranoside [1]

Eucalyptus
globulus [2]

Stem Bark 3-O-Methylellagic acid 3'-O-α-rhamnopyranoside and its

acetylated derivatives [2]

Caesalpinia crista
L. [3]

Seeds 3-O-Methylellagic acid 3'O-α-rhamnopyranoside [3]

Turpinia ternata [4] Stems 3-O-Methylellagic acid and 3-O-methylellagic acid-3'-O-α-L-

rhamnopyranoside [4]
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Based on the analyzed studies, the general process for isolating 3-O-Methylellagic acid and related

compounds follows a common phytochemical approach, outlined in the workflow below.

Maceration Details

Fractionation Details

Chromatography Details

Elucidation Details

Start: Dried & Ground Plant Material

1. Maceration (Crude Extraction)

2. Liquid-Liquid Partitioning (Fractionation)Solvent: Methanol
(most common) or Ethanol

3. Chromatographic SeparationSolvents in sequence of increasing polarity:
Petroleum Ether -> Ethyl Acetate -> n-Butanol

4. Structure ElucidationGoal: Isolate single compound
from active fraction

End: Pure 3-O-Methylellagic Acid
or its Derivative

Spectroscopic Methods:
NMR (1H, 13C, HMBC), IR, MS

Duration: 2 days at room temperature

Process: Repeated multiple times Target Fraction: Ethyl Acetate fraction
(is often the most active)

Common Fraction: Ethyl Acetate fraction
is subjected to column chromatography

Click to download full resolution via product page

Diagram of the general phytochemical workflow for isolating 3-O-Methylellagic acid from plant material.

Key Technical Details

Crude Extraction and Fractionation: The research on Geum urbanum provides a specific protocol

[1]. Dried plant material is extracted with methanol via maceration at room temperature for two days.
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The combined crude methanol extract is then concentrated and sequentially partitioned with solvents

of increasing polarity: Petroleum Ether, Ethyl Acetate (EtOAc), and n-Butanol (n-BuOH). The

EtOAc fraction often contains the target polyphenolic compounds.

Isolation and Identification: The final pure compounds are obtained from the active fractions using

chromatographic techniques. The structure of 3-O-Methylellagic acid and its derivatives is confirmed

through extensive spectroscopic analysis, including 1H NMR, 13C NMR, HMBC, IR, and Mass

Spectrometry [2] [3] [4].

Biological Activity & Quantitative Data

3-O-Methylellagic acid and its rhamnoside derivatives exhibit notable biological activities, as quantified in

the studies.

Bioactivity Test System / Organism Result / Potency

Antibacterial [1]
[3]

Gram-positive bacteria (e.g.,
Staphylococcus aureus, Bacillus
cereus)

MIC values: 0.078 - 1.25 mg/mL (varies
by extract/fraction)

Antioxidant [2] Inhibition of lipid peroxidation in rat liver

microsomes

IC₅₀ values: 10.0 - 14.0 µg/mL (for

ellagic acid rhamnosides)

Enzyme
Inhibition [5]

Molecular docking to HMG-CoA

reductase

Binding affinity comparable to statins,

suggesting therapeutic potential

Key Takeaways for Researchers

Source Selection: The compounds are often found as glycosides (linked to sugars like rhamnose or
glucose) rather than in the free form. Selecting a plant known to produce ellagitannins is a good

starting point [6].
Strategy: The well-established strategy of methanol extraction followed by ethyl acetate
fractionation is highly effective for concentrating these medium-polarity polyphenols.
Characterization: The HMBC NMR technique is particularly valuable for determining the exact

linkage positions of methyl groups and sugar units on the ellagic acid core [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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